Cas no 2172099-33-9 (7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid)

• Product Name: 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid
• CAS No: 2172099-33-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6471076
• PubChem ID: 165606387
• Update Time: 2025-07-02

7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid
• 2172099-33-9
• 7-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}heptanoic acid
• EN300-1494193

• Inchi： 1S/C26H32N2O6/c29-24(27-14-8-2-1-3-13-25(30)31)18-33-16-15-28-26(32)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,1-3,8,13-18H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FTDFVWPHEUSTDR-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid

Introduction to 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic Acid (CAS No. 2172099-33-9)

7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid, identified by its CAS number 2172099-33-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>fluoren-9-yl group is a key feature of this compound, known for its stability and ability to interact with biological targets in a specific manner. This aromatic ring system is often incorporated into pharmaceuticals due to its favorable electronic properties and resistance to metabolic degradation. The presence of the methoxycarbonyl group further enhances the compound's reactivity and binding affinity, making it an attractive candidate for drug design. The combination of these structural elements suggests that 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid may exhibit potent activity against various biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The< strong>heptanoic acid moiety in this compound's name indicates the presence of a seven-carbon chain, which can influence its solubility and pharmacokinetic properties. This structural feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body.

The< strong>amino and< strong>ethoxyacetamido functional groups are also critical components of this molecule. The amino group provides a site for hydrogen bonding, which can enhance binding interactions with biological targets. The ethoxyacetamido group introduces additional complexity to the molecule, potentially increasing its specificity for certain enzymes or receptors. These features make 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid a versatile scaffold for developing new therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their improved metabolic stability and bioavailability. The incorporation of the< strong>fluoren-9-yl group into this molecule aligns with this trend, suggesting that it may offer advantages over traditional non-fluorinated analogs. Furthermore, the methoxycarbonyl group can serve as a protective group during synthesis, allowing for selective modification of other functional groups without affecting the overall structure.

The< strong>methoxycarbonyl group is particularly interesting because it can be easily converted into other functional groups under specific conditions. This reactivity makes it a valuable tool in synthetic chemistry, enabling researchers to explore different structural modifications and optimize the biological activity of the compound. For instance, the methoxycarbonyl group can be hydrolyzed to form a carboxylic acid or converted into an amide, providing multiple pathways for further derivatization.

The< strong>ethoxyacetamido moiety adds another layer of complexity to this molecule. This group not only influences its chemical properties but also contributes to its potential biological activity. Ethoxyacetamide derivatives have been shown to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. By incorporating this moiety into 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid, researchers may be able to harness these beneficial effects while maintaining the unique structural features that make this compound stand out.

In conclusion, 7-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid (CAS No. 2172099-33-9) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure, featuring multiple functional groups such as the< strong>fluoren-9-yl,< strong>methoxycarbonyl,< strong.amino, and, makes it an attractive candidate for developing novel therapeutic agents. The combination of these features suggests that this compound may exhibit potent activity against various diseases while offering advantages in terms of stability and bioavailability.